Cas no 56978-45-1 (2-chloro-N-(2,4-dichlorophenyl)methylacetamide)

• Product Name: 2-chloro-N-(2,4-dichlorophenyl)methylacetamide
• CAS No: 56978-45-1
• MF: C₉H₈Cl₃NO
• MW: 252.524919509888
• CID: 946285
• PubChem ID: 2392232
• Update Time: 2025-06-27

2-chloro-N-(2,4-dichlorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2,4-dichloro-benzyl)-acetamide
• 2-chloro-N-[(2,4-dichlorophenyl)methyl]acetamide
• 2-chloro-N-(2,4-dichlorophenyl)methylacetamide
• PTNHNOLFSVBBBD-UHFFFAOYSA-N
• G30623
• DB-303258
• CS-0218781
• Z56891217
• AKOS001041748
• DTXSID30368428
• UPCMLD0ENAT0514-5090:001
• 2-Chloro-N-(2,4-dichlorobenzyl)acetamide
• SCHEMBL1143282
• 56978-45-1
• EN300-02023
• N-(2,4-Dichlorobenzyl)-2-chloroacetamide
• AM100969

• MDL： MFCD02316729
• Inchi： 1S/C9H8Cl3NO/c10-4-9(14)13-5-6-1-2-7(11)3-8(6)12/h1-3H,4-5H2,(H,13,14)
• InChI Key： PTNHNOLFSVBBBD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CNC(CCl)=O)Cl

Computed Properties

• Exact Mass: 250.967147g/mol
• Monoisotopic Mass: 250.967147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.403

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-chloro-N-(2,4-dichlorophenyl)methylacetamide

Comprehensive Overview of 2-chloro-N-(2,4-dichlorophenyl)methylacetamide (CAS No. 56978-45-1)

2-chloro-N-(2,4-dichlorophenyl)methylacetamide, with the CAS number 56978-45-1, is a specialized chemical compound widely studied for its applications in agricultural and industrial research. This compound belongs to the class of chlorinated acetamides, which are known for their role in plant protection and material science. Its molecular structure, featuring a chloroacetamide backbone and dichlorophenyl substituents, contributes to its unique physicochemical properties, making it a subject of interest in modern scientific investigations.

In recent years, the demand for sustainable agrochemicals and eco-friendly chemical solutions has surged, aligning with global trends toward environmental conservation. Researchers have explored 2-chloro-N-(2,4-dichlorophenyl)methylacetamide as a potential candidate for crop protection due to its selective activity against certain plant pathogens. Its mechanism of action, often compared to other chloroacetamide derivatives, involves interference with cellular processes in target organisms, offering a balance between efficacy and environmental safety.

The synthesis of CAS 56978-45-1 involves multi-step organic reactions, including chlorination and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with industry standards. These methods also address growing consumer concerns about chemical purity and product safety, topics frequently searched in academic and industrial forums.

Beyond agriculture, 2-chloro-N-(2,4-dichlorophenyl)methylacetamide has garnered attention in material science for its potential use in polymer stabilization and specialty coatings. Its stability under varying pH and temperature conditions makes it suitable for applications requiring long-term durability. This versatility answers common queries about multi-functional chemicals and their role in advancing green chemistry initiatives.

Ongoing research focuses on optimizing the bioavailability and degradation pathways of this compound to minimize ecological impact. Studies leveraging computational modeling and QSAR analysis aim to predict its environmental behavior, a hot topic among regulatory agencies and sustainability advocates. Such efforts align with searches for biodegradable alternatives and low-toxicity formulations in chemical databases.

In summary, 2-chloro-N-(2,4-dichlorophenyl)methylacetamide (CAS 56978-45-1) represents a convergence of agricultural innovation and environmental stewardship. Its evolving applications reflect broader trends toward precision chemistry and responsible manufacturing, addressing both scientific curiosity and societal demands for safer chemical solutions.